Cas no 2171871-93-3 (6-Amino-5-(3-methoxyphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Amino-5-(3-methoxyphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2171871-93-3
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 6300240
• PubChem ID: 165520466
• Update Time: 2025-06-13

6-Amino-5-(3-methoxyphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2171871-93-3
• EN300-1452311
• 6-amino-5-(3-methoxyphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one
• 6-Amino-5-(3-methoxyphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C15H19N5O2/c1-22-11-4-2-3-10(9-11)12-13(16)18-15(19-14(12)21)20-7-5-17-6-8-20/h2-4,9,17H,5-8H2,1H3,(H3,16,18,19,21)
• InChI Key： AEVJCEKJHLLFKS-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=C(C=2)OC)=C(N)N=C(N1)N1CCNCC1

Computed Properties

• Exact Mass: 301.15387487g/mol
• Monoisotopic Mass: 301.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 92Ų

Additional information on 6-Amino-5-(3-methoxyphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one

Recent Advances in the Study of 6-Amino-5-(3-methoxyphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS: 2171871-93-3)

The compound 6-Amino-5-(3-methoxyphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS: 2171871-93-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its pyrimidinone core and piperazine moiety, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and central nervous system (CNS) disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential.

One of the key areas of research has been the compound's role as a selective kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to modulate the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study reported that 6-Amino-5-(3-methoxyphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one exhibited nanomolar inhibitory activity against CDK2 and CDK4, making it a potential candidate for cancer therapy. The compound's unique structural features, including the 3-methoxyphenyl group, were found to enhance its binding affinity to the ATP-binding pocket of these kinases.

In addition to its anticancer properties, recent investigations have explored its potential in treating neurodegenerative diseases. A preclinical study conducted by researchers at the University of Cambridge demonstrated that the compound could cross the blood-brain barrier (BBB) and exhibit neuroprotective effects in models of Parkinson's disease. The piperazine moiety was identified as a critical structural element for BBB penetration, while the pyrimidinone core contributed to its antioxidant and anti-inflammatory activities. These findings suggest that 6-Amino-5-(3-methoxyphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one could be a valuable scaffold for developing novel CNS therapeutics.

The synthesis of this compound has also been a focal point of recent research. A team at the Massachusetts Institute of Technology (MIT) developed a novel, high-yield synthetic route using a one-pot multicomponent reaction (MCR) strategy. This approach significantly reduced the number of purification steps and improved overall yield compared to traditional methods. The optimized synthesis not only facilitates large-scale production but also allows for the introduction of diverse substituents, enabling structure-activity relationship (SAR) studies to further refine the compound's pharmacological profile.

Despite these advancements, challenges remain in the clinical translation of 6-Amino-5-(3-methoxyphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one. Pharmacokinetic studies have indicated moderate metabolic stability, necessitating further derivatization to improve its half-life in vivo. Additionally, its off-target effects on other kinases require careful evaluation to minimize potential side effects. Ongoing research is addressing these issues through the development of prodrug formulations and targeted delivery systems.

In conclusion, 6-Amino-5-(3-methoxyphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS: 2171871-93-3) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual potential as a kinase inhibitor and neuroprotective agent, coupled with advances in synthetic methodologies, positions it as a compelling candidate for further investigation. Future studies will likely focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, paving the way for its eventual clinical use.